Cas no 61963-80-2 (Acetamide, N-[4-[(3-nitro-2-pyridinyl)amino]phenyl]-)

• Product Name: Acetamide, N-[4-[(3-nitro-2-pyridinyl)amino]phenyl]-
• CAS No: 61963-80-2
• MF: C₁₃H₁₂N₄O₃
• MW: 272.259382247925
• CID: 462181
• PubChem ID: 12445351
• Update Time: 2025-04-19

Acetamide, N-[4-[(3-nitro-2-pyridinyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-[(3-nitro-2-pyridinyl)amino]phenyl]-
• N-[4-[(3-nitro-2-pyridinyl)amino]phenyl]Acetamide
• N-[4-[(3-nitropyridin-2-yl)amino]phenyl]acetamide
• 61963-80-2
• DTXSID80498527
• FT-0702080
• AKOS030565288
• Z86224840
• N-{4-[(3-Nitropyridin-2-yl)amino]phenyl}acetamide

• Inchi： 1S/C13H12N4O3/c1-9(18)15-10-4-6-11(7-5-10)16-13-12(17(19)20)3-2-8-14-13/h2-8H,1H3,(H,14,16)(H,15,18)
• InChI Key： HOQKBJJHEITITH-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(=CC=1)NC1C(=CC=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.09106
• Monoisotopic Mass: 272.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 99.8Ų

Experimental Properties

• PSA: 97.16